3-(4-Methylcyclohex-3-en-1-ylidene)butan-2-one

• CAS No.: 90213-55-1
• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 3-(4-methylcyclohex-3-en-1-ylidene)butan-2-one
• InChI: InChI=1S/C11H16O/c1-8-4-6-11(7-5-8)9(2)10(3)12/h4H,5-7H2,1-3H3
• InChI Key: INMOQURETHLZGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC(=C(C)C(=O)C)CC1

Description

3-(4-Methylcyclohex-3-en-1-ylidene)butan-2-one is an organic compound with the molecular formula C11H16O. It is characterized by a cyclohexene ring substituted with a methyl group and a butanone moiety. This compound is known for its unique chemical structure and properties, making it of interest in various scientific fields .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Methylcyclohex-3-en-1-ylidene)butan-2-one typically involves the reaction of 4-methylcyclohex-3-en-1-one with butan-2-one under specific conditions. The reaction may require the presence of a catalyst and controlled temperature to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as distillation and purification to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

3-(4-Methylcyclohex-3-en-1-ylidene)butan-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: It can undergo nucleophilic substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

3-(4-Methylcyclohex-3-en-1-ylidene)butan-2-one has several applications in scientific research:

Chemistry: It is used as a starting material in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic properties and applications in drug development.

Industry: It can be used in the production of fragrances, flavors, and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-(4-Methylcyclohex-3-en-1-ylidene)butan-2-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biochemical effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

3-Methyl-3-cyclohexen-1-one: This compound has a similar cyclohexene ring structure but differs in the position and type of substituents.

4-Methylcyclohex-2-en-1-one: Another related compound with a different arrangement of the methyl group and double bond.

Uniqueness

3-(4-Methylcyclohex-3-en-1-ylidene)butan-2-one is unique due to its specific combination of a cyclohexene ring and a butanone moiety. This structure imparts distinct chemical properties and reactivity, making it valuable for various applications .